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Introduction
Lumigen APS-5 is a highly sensitive, acridan-based chemiluminescent substrate for the

detection of alkaline phosphatase (ALP) activity.[1][2] This substrate is extensively used in

various immunoassays, such as ELISA, and other enzyme-linked detection systems.[3] Upon

interaction with alkaline phosphatase, Lumigen APS-5 undergoes a multi-step chemical

reaction that results in the emission of light at a maximum wavelength of 450 nm.[1] The

intensity of the emitted light is directly proportional to the concentration of alkaline

phosphatase, enabling precise quantification of the enzyme's activity.[4] Key advantages of

Lumigen APS-5 include its ultra-high sensitivity, rapid and stable signal generation, and a wide

dynamic range.[4][5]

Principle of the Assay
The chemiluminescent signal of Lumigen APS-5 is generated through an enzyme-catalyzed

reaction. Alkaline phosphatase dephosphorylates the APS-5 substrate, creating an unstable

intermediate. This intermediate subsequently decomposes, releasing energy in the form of

light. The signal reaches its peak intensity within seconds of substrate addition and remains

stable for a significant duration, allowing for flexible measurement times.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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